Cas no 185019-75-4 ((5-Phenyloxolan-3-yl)methanol)
(5-Phenyloxolan-3-yl)methanol structure
Product Name:(5-Phenyloxolan-3-yl)methanol
CAS No:185019-75-4
MF:C11H14O2
MW:178.227663516998
CID:2784602
PubChem ID:71349100
Update Time:2025-04-21
(5-Phenyloxolan-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (5-Phenyloxolan-3-yl)methanol
- DTXSID70774968
- 185019-75-4
-
- Inchi: 1S/C11H14O2/c12-7-9-6-11(13-8-9)10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
- InChI Key: LYJVQHMJWKZFCK-UHFFFAOYSA-N
- SMILES: O1CC(CO)CC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 178.099379685Da
- Monoisotopic Mass: 178.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5Ų
(5-Phenyloxolan-3-yl)methanol Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Riccardo Spezia,Stefan Knecht,Benedetta Mennucci Phys. Chem. Chem. Phys., 2017,19, 17156-17166
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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